![molecular formula C12H21N3O2S B2972688 1-[1-[2-(Thian-4-yloxy)ethyl]triazol-4-yl]propan-1-ol CAS No. 2138414-27-2](/img/structure/B2972688.png)
1-[1-[2-(Thian-4-yloxy)ethyl]triazol-4-yl]propan-1-ol
Description
1-[1-[2-(Thian-4-yloxy)ethyl]triazol-4-yl]propan-1-ol is a heterocyclic compound with a 1,2,4-triazole ring system. The molecule consists of a triazole core linked to a propanol moiety through a thian-4-yloxy (thiophene-4-yloxy) group. This compound exhibits potential biological activity and has been investigated for its anticancer properties .
Synthesis Analysis
Mechanism of Action
To explore the mechanism of action, focus on the biological target(s) affected by this compound. Molecular docking studies can provide insights into binding modes within the active site of relevant enzymes or receptors. For instance, consider investigating interactions with aromatase, a possible target .
Safety and Hazards
properties
IUPAC Name |
1-[1-[2-(thian-4-yloxy)ethyl]triazol-4-yl]propan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O2S/c1-2-12(16)11-9-15(14-13-11)5-6-17-10-3-7-18-8-4-10/h9-10,12,16H,2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAFRHYXPUWIIIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CN(N=N1)CCOC2CCSCC2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-[2-(Thian-4-yloxy)ethyl]triazol-4-yl]propan-1-ol | |
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